(Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(4-fluorophenyl)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(4-fluorophenyl)acrylonitrile” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. The compound also contains dichlorophenyl and fluorophenyl groups, which are aromatic rings with chlorine and fluorine substituents, respectively .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the thiazole ring, along with the dichlorophenyl and fluorophenyl groups. The “(Z)” notation in the name indicates that the compound has a specific geometric isomerism, with the dichlorophenyl and fluorophenyl groups on opposite sides of the double bond .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the thiazole ring and the halogen substituents. The chlorine and fluorine atoms might make the compound more reactive towards nucleophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the thiazole ring and the halogen substituents could affect properties like solubility, melting point, and boiling point .Scientific Research Applications
Synthesis and Structural Characterization
The synthesis and structural characterization of related acrylonitrile derivatives have been explored in several studies. For example, research has focused on synthesizing isostructural compounds with high yields, and their structures were determined through crystallization and single-crystal diffraction techniques. These compounds typically display planar molecular structures with some parts of the molecules assuming perpendicular orientations to the main plane, highlighting their intricate molecular geometries and potential for further chemical modifications (Kariuki et al., 2021).
Optical and Material Applications
Certain derivatives have shown unique optical properties, such as aggregation-enhanced emission (AIE) effects, piezochromic behaviors under hydrostatic pressure, and potential for optoelectronic applications. For instance, a novel diphenylacrylonitrile derivative exhibited significant shifts in fluorescence color when subjected to pressure, indicating its utility in developing pressure-sensitive materials and devices (Ouyang et al., 2016).
Antioxidant Activity
Some research has focused on the preparation of thiazolidin-4-one derivatives, which were further reacted with acrylonitrile to assess their antioxidant activities. These compounds were evaluated biologically, with many showing promising antioxidant properties, suggesting their potential for further pharmacological studies (El Nezhawy et al., 2009).
Fungicidal Activity
The synthesis of thiazolylacrylonitriles and their fungicidal activities have been investigated, revealing that these compounds exhibit significant inhibition against certain fungi, indicating their potential as fungicidal agents (Shen De-long, 2010).
Nonlinear Optical Limiting
Derivatives have been designed for applications in nonlinear optical limiting, demonstrating their effectiveness in protecting optical sensors and human eyes from intense light sources. These studies show the compounds' potential in developing photonic and optoelectronic devices (Anandan et al., 2018).
Future Directions
Properties
IUPAC Name |
(Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H9Cl2FN2S/c19-15-6-3-12(8-16(15)20)17-10-24-18(23-17)13(9-22)7-11-1-4-14(21)5-2-11/h1-8,10H/b13-7- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AABCAKMFRVSCMH-QPEQYQDCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C(/C#N)\C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H9Cl2FN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.